Cas no 5372-10-1 (2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol)

• Product name: 2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol
• CAS No: 5372-10-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.25176
• CID: 1587784
• PubChem ID: 21469

2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanol
• 5-(2-Hydroxyethoxy)-3-methyl-1-phenylpyrazole
• DTXSID70201981
• ETHANOL, 2-(3-METHYL-1-PHENYL-5-PYRAZOLYLOXY)-
• 2-(3-Methyl-1-phenyl-5-pyrazolyloxy)ethanol
• P-311
• 5372-10-1
• 0-23-00-00355 (Beilstein Handbook Reference)
• BRN 0195184

• Inchi： InChI=1S/C12H14N2O2/c1-10-9-12(16-8-7-15)14(13-10)11-5-3-2-4-6-11/h2-6,9,15H,7-8H2,1H3
• InChI Key： YCHUVYWONQKJPP-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=C1)OCCO)C2=CC=CC=C2

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 47.28